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Compound of Interest

Compound Name: MP 518

Cat. No.: B1676776

Essential Safety and Handling Guide for MP 518

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling MP 518
(CAS No. 122432-93-3), a PDE inhibitor with antihypertensive properties. Adherence to these
procedures is critical to ensure personal safety and maintain a secure laboratory environment.

Chemical Identification:

Identifier Value

] Acetic acid, hydroxy-, (1-(2-
Chemical Name
chlorophenyl)ethylidene)hydrazide

CAS Number 122432-93-3
Molecular Formula C10H11CIN202
Physical State Solid powder

Personal Protective Equipment (PPE)

When handling MP 518, the following personal protective equipment is mandatory to prevent
skin contact, inhalation, and eye exposure.
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Protection Type Specific Recommendations

Wear two pairs of properly rated disposable
) nitrile gloves. Change gloves every 30 minutes
Hand Protection ) ) ] ]
or immediately if contaminated, torn, or

compromised.

A disposable, long-sleeved gown that closes in
i the back is required. Ensure cuffs are snug. Do
Body Protection _ _
not wear lab coats outside of the designated

handling area.

Use safety glasses with side shields or chemical
] splash goggles. A full-face shield is required
Eye and Face Protection i ] )
when there is a risk of splashes or generating

aerosols.

For handling powders that may become
airborne, a surgical N95 respirator is necessatry.
Respiratory Protection In cases of known or suspected vapor exposure
or during large spill clean-ups, a Powered Air-
Purifying Respirator (PAPR) should be used.

Operational Plan for Handling MP 518

1. Preparation and Engineering Controls:

o Designated Area: All handling of MP 518 powder must be conducted in a designated area,

such as a chemical fume hood or a glove box, to minimize exposure.
o Ventilation: Ensure proper functioning of ventilation systems before beginning work.

o Decontamination: Have a clearly defined decontamination procedure. Wet cleaning methods
or a HEPA-filtered vacuum are recommended for cleaning the work area.

2. Weighing and Transfer:

e Avoid Pouring: To prevent the generation of dust, avoid pouring the powder directly from the
container.
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Use Scoops: Transfer the powder using small, clean scoops or spatulas.

Proximity: Work as close as possible to the balance or receiving vessel to minimize the travel
distance of the powder.

Container Management: Keep the primary container closed when not in use to prevent
accidental spills.

. Dissolution:
If preparing a solution, do so within a chemical fume hood.
Add the solvent to the MP 518 powder slowly to avoid splashing.

MP 518 is soluble in DMSO.

. Post-Handling:

Decontaminate: Thoroughly decontaminate all surfaces and equipment after use.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Waste Segregation: All disposable PPE (gloves, gowns, etc.) and materials contaminated
with MP 518 must be disposed of as hazardous chemical waste.

Containers: Place contaminated waste in a clearly labeled, sealed, and puncture-resistant
container.

Regulations: Follow all local, state, and federal regulations for the disposal of hazardous
chemical waste. Do not dispose of MP 518 down the drain.

Experimental Workflow for Handling MP 518
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Workflow for Safe Handling of MP 518
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Caption: Workflow for the safe handling of MP 518 solid powder in a laboratory setting.
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 To cite this document: BenchChem. [Personal protective equipment for handling MP 518].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676776#personal-protective-equipment-for-
handling-mp-518]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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